5-(1,3-Benzothiazol-2-yl)-2,4-dichloroaniline
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Overview
Description
5-(1,3-Benzothiazol-2-yl)-2,4-dichloroaniline, also known as 5-BTDCA, is an organic compound that is widely used in scientific research and laboratory experiments. It is a colorless solid with a melting point of 99-101°C and a boiling point of 206-208°C. 5-BTDCA is a derivative of the benzothiazole family and is used as a precursor for the synthesis of various organic compounds. As a result, it is an important compound for the development of new pharmaceuticals and other materials. In
Scientific Research Applications
Crystallography and Molecular Structure
- The crystal structure of derivatives related to 5-(1,3-Benzothiazol-2-yl)-2,4-dichloroaniline has been studied to clarify molecular structures. These studies often involve X-ray analysis to determine the conformation and bonding within these molecules (Aydın et al., 2002).
Biological Activity
- Compounds similar to this compound have been synthesized and evaluated for their biological activities, including antibacterial and antifungal activities (Baldaniya, 2010).
- There is research into novel heterocycles derived from benzothiazole (a part of the structure of this compound) for their broad-spectrum antimicrobial activity against bacterial and fungal strains (Borad et al., 2015).
Synthesis of Novel Compounds
- Researchers have focused on synthesizing new compounds using benzothiazole derivatives for their potential use in medical and chemical applications. This includes the creation of compounds with antioxidant and antibacterial properties (Arafat et al., 2022).
- The synthesis of benzothiazole-based compounds with potential as anticonvulsants and other pharmacological effects has been a significant area of study (Faizi et al., 2017).
Photophysical Properties
- Research into the photophysical characteristics of benzothiazole derivatives, including their absorption-emission properties, is another application. These studies are crucial for developing compounds with specific optical and electronic properties (Padalkar et al., 2011).
Future Directions
Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity . The development of synthetic processes is undoubtedly one of the most significant problems facing researchers . Therefore, future research could focus on developing new synthetic methods for benzothiazoles and exploring their potential applications in various fields.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with proteins such as prothrombin and the aryl hydrocarbon receptor .
Mode of Action
This could potentially alter cellular processes, leading to the observed effects of the compound .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-(1,3-Benzothiazol-2-yl)-2,4-dichloroaniline. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
5-(1,3-benzothiazol-2-yl)-2,4-dichloroaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N2S/c14-8-6-9(15)10(16)5-7(8)13-17-11-3-1-2-4-12(11)18-13/h1-6H,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHLSRIYUGISTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=C(C=C3Cl)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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